2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide

• Molecular Formula: C18H19N5O2S
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 2-[[4-amino-5-(phenoxymethyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C18H19N5O2S/c1-13-7-9-14(10-8-13)20-17(24)12-26-18-22-21-16(23(18)19)11-25-15-5-3-2-4-6-15/h2-10H,11-12,19H2,1H3,(H,20,24)
• InChI Key: VFPHIUWQYLFSOP-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)COC3=CC=CC=C3

Description

2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential in medicinal chemistry. This compound is a triazole derivative that has shown promising results in various biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide is not fully understood. However, it has been suggested that this compound exerts its biological activity by inhibiting various enzymes and proteins involved in the biological pathways. The antimicrobial activity of this compound is believed to be due to its ability to inhibit the bacterial cell wall synthesis. The anticancer activity of this compound is suggested to be due to its ability to induce apoptosis in cancer cells. The anti-inflammatory activity of this compound is believed to be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide have been extensively studied. This compound has shown a significant effect on various biological pathways, including cell proliferation, apoptosis, and inflammation. The antimicrobial activity of this compound has been attributed to its ability to inhibit the bacterial cell wall synthesis, which leads to the inhibition of bacterial growth. The anticancer activity of this compound has been associated with its ability to induce apoptosis in cancer cells, which leads to the inhibition of cancer cell growth. The anti-inflammatory activity of this compound has been linked to its ability to inhibit the production of pro-inflammatory cytokines, which leads to the reduction of inflammation.

Advantages and Limitations for Lab Experiments

2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide has several advantages for lab experiments. This compound has shown a potent biological activity against various biological targets, which makes it a potential lead compound for drug discovery. The synthesis method of this compound is relatively simple and can be optimized to obtain a high yield of the desired product. However, this compound has certain limitations for lab experiments. The toxicity profile of this compound has not been fully evaluated, which raises concerns about its safety for human use. The stability of this compound under different experimental conditions has not been fully studied, which may affect its biological activity.

Future Directions

There are several future directions for the research on 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide. One of the potential future directions is to evaluate the toxicity profile of this compound in various animal models to determine its safety for human use. Another potential future direction is to optimize the synthesis method of this compound to obtain a higher yield of the desired product. Further studies are needed to fully understand the mechanism of action of this compound and its potential in drug discovery. The evaluation of the stability of this compound under different experimental conditions is also needed to determine its suitability for use in various biological assays. Overall, the research on 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide has shown promising results, and further studies are needed to fully explore its potential in medicinal chemistry.
In conclusion, 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential in medicinal chemistry. This compound has shown promising results in various biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The synthesis method of this compound is relatively simple and can be optimized to obtain a high yield of the desired product. Further studies are needed to fully understand the mechanism of action of this compound and its potential in drug discovery. The evaluation of the toxicity profile and stability of this compound is also needed to determine its suitability for use in various biological assays.

Synthesis Methods

The synthesis of 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide involves the reaction of 4-aminophenylacetamide with phenylacetonitrile in the presence of sodium methoxide to obtain 4-methylphenylacetonitrile. The subsequent reaction of 4-methylphenylacetonitrile with thiosemicarbazide and sodium hydroxide results in the formation of 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide. The synthesis method of this compound has been reported in various scientific publications and has been optimized to obtain a high yield of the desired product.

Scientific Research Applications

2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide has been extensively studied for its potential in medicinal chemistry. This compound has shown promising results in various biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The antimicrobial activity of this compound has been investigated against various bacterial and fungal strains, and it has shown significant inhibition of bacterial growth. The anticancer activity of this compound has been evaluated against various cancer cell lines, and it has shown a potent cytotoxic effect. The anti-inflammatory activity of this compound has been studied in various animal models, and it has shown a significant reduction in inflammation.